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Compound of Interest

Compound Name: Scillascilloside B-1

Cat. No.: B1162306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Scillascilloside B-1 is a naturally occurring triterpenoid glycoside that has been isolated from

the whole plant of Scilla scilloides (also known as Barnardia japonica). As a member of the

diverse family of saponins, it belongs to the class of norlanostane-triterpene glycosides. The

structure of Scillascilloside B-1 has been elucidated through extensive spectroscopic

analysis. This technical guide provides a detailed overview of its chemical classification,

physicochemical properties, and the experimental protocols utilized for its isolation and

characterization.

Chemical Classification and Properties
Scillascilloside B-1 is classified as a norlanostane-triterpene glycoside. The core of its

structure is a tetracyclic triterpenoid aglycone, specifically a norlanostane, which is

characterized by a modified lanostane skeleton. This aglycone is attached to a sugar moiety,

forming the glycoside.

Table 1: Physicochemical Properties of Scillascilloside B-1
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Property Value Source

Molecular Formula C40H64O13 [1]

Molecular Weight 752.93 g/mol [1]

CAS Number 2023822-41-3 [1]

Appearance White amorphous powder [2]

Source Organism
Scilla scilloides (Barnardia

japonica)
[2][3]

Spectroscopic Data
The structural elucidation of Scillascilloside B-1 was accomplished through a combination of

mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Mass Spectrometry
High-resolution mass spectrometry (HRMS) is crucial for determining the elemental

composition of a molecule.

Table 2: Mass Spectrometry Data for Scillascilloside B-1

Ion m/z [M+Na]+ Source

Calculated 775.4245 [2]

Found 775.4248 [2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy provide detailed information about the carbon-hydrogen

framework of the molecule. The following tables summarize the key NMR data for the aglycone

and sugar moieties of Scillascilloside B-1, as reported in the literature.

Table 3: ¹³C NMR Data for the Aglycone of Scillascilloside B-1 (125 MHz, C5D5N)
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Position δC (ppm) Position δC (ppm)

1 36.3 16 31.4

2 28.1 17 51.1

3 78.4 18 16.5

4 40.8 19 19.3

5 56.4 20 36.6

6 18.3 21 18.8

7 28.1 22 37.1

8 134.9 23 25.0

9 134.7 24 39.0

10 37.3 25 31.8

11 21.3 26 28.1

12 37.1 28 29.9

13 44.4 29 16.7

14 50.1 30 28.1

15 32.8

Table 4: ¹³C NMR Data for the Sugar Moiety of Scillascilloside B-1 (125 MHz, C5D5N)
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Position δC (ppm)

Glc

1' 106.8

2' 84.2

3' 78.1

4' 71.8

5' 78.1

6' 62.9

Rha

1'' 102.1

2'' 72.8

3'' 72.8

4'' 74.2

5'' 69.9

6'' 18.8

Experimental Protocols
Isolation of Scillascilloside B-1
The following is a generalized protocol for the isolation of Scillascilloside B-1 from Scilla

scilloides, based on typical phytochemical extraction and purification methods for triterpenoid

glycosides.
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Isolation Workflow for Scillascilloside B-1

Dried whole plants of Scilla scilloides

Extraction with 95% Ethanol

Concentration under reduced pressure

Suspension in H2O and partitioning with EtOAc and n-BuOH

n-BuOH soluble fraction

Silica gel column chromatography

ODS column chromatography

Preparative HPLC

Scillascilloside B-1

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of Scillascilloside B-1.
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Extraction: The air-dried and powdered whole plants of Scilla scilloides are extracted with

95% ethanol at room temperature.

Concentration: The ethanol extract is concentrated under reduced pressure to yield a crude

residue.

Partitioning: The residue is suspended in water and successively partitioned with ethyl

acetate (EtOAc) and n-butanol (n-BuOH).

Fractionation: The n-BuOH soluble fraction, which typically contains the glycosides, is

subjected to silica gel column chromatography. Elution is performed with a gradient of

chloroform-methanol-water.

Purification: The fractions containing Scillascilloside B-1 are further purified by open

column chromatography on an ODS (octadecylsilane) column using a methanol-water

gradient.

Final Purification: The final purification is achieved by preparative high-performance liquid

chromatography (HPLC) to yield pure Scillascilloside B-1.

Biological Activity and Potential Signaling Pathways
While the specific biological activities and mechanisms of action of Scillascilloside B-1 are still

under investigation, related compounds from the Scilla genus have demonstrated various

pharmacological effects, including anti-inflammatory and cytotoxic activities. Triterpenoid

saponins, as a class, are known to interact with cell membranes and can induce apoptosis

through various signaling pathways. A plausible, though currently hypothetical, mechanism of

action for Scillascilloside B-1, if it possesses cytotoxic properties, could involve the intrinsic

apoptosis pathway.
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Hypothetical Signaling Pathway for Scillascilloside B-1 Induced Apoptosis
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Caption: Hypothetical intrinsic apoptosis pathway potentially induced by Scillascilloside B-1.
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This proposed pathway suggests that Scillascilloside B-1 may interact with the cell

membrane, leading to mitochondrial stress. This stress could result in the upregulation of the

pro-apoptotic protein Bax and the downregulation of the anti-apoptotic protein Bcl-2. The

subsequent release of cytochrome c from the mitochondria would then trigger the activation of

the caspase cascade, ultimately leading to programmed cell death or apoptosis. It is important

to note that this pathway is speculative and requires experimental validation for

Scillascilloside B-1.

Conclusion
Scillascilloside B-1 is a structurally defined norlanostane-triterpene glycoside from Scilla

scilloides. Its chemical properties have been well-characterized by spectroscopic methods.

While its biological functions are not yet fully elucidated, its chemical class suggests potential

for interesting pharmacological activities. Further research is warranted to explore the

therapeutic potential of this natural product and to validate its mechanism of action.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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